Cas no 1804723-44-1 (4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804723-44-1
• MF: C₆H₄F₃N₃O₆S
• MW: 303.17267036438
• CID: 4830807
• Update Time: 2025-05-20

4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-4-2(13)1-3(12(14)15)11-5(4)19(10,16)17/h1H,(H,11,13)(H2,10,16,17)
• InChI Key： ORSNTNCUYRGOHI-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C=C([N+](=O)[O-])N1)=O)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 593
• XLogP3: 0.3
• Topological Polar Surface Area: 153

Additional information on 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804723-44-1)

4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804723-44-1, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of multiple functional groups, including hydroxyl, nitro, trifluoromethoxy, and sulfonamide moieties, endows it with distinct chemical properties that are highly relevant to modern drug discovery and development.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in numerous bioactive molecules. The pyridine ring itself is a heterocyclic aromatic system that often serves as a key pharmacophore in medicinal chemistry. The substitution pattern of the pyridine ring in 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide introduces specific electronic and steric effects that can modulate its biological activity. These modifications are strategically designed to enhance interactions with biological targets, making the compound an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds that can be optimized for therapeutic applications. The nitro group at the 6-position and the trifluoromethoxy group at the 3-position are particularly noteworthy, as they can influence both the solubility and metabolic stability of the compound. Additionally, the sulfonamide functionality at the 2-position provides a site for further derivatization, allowing for the creation of analogs with tailored properties.

One of the most compelling aspects of 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide is its potential in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have indicated that structurally similar pyridine derivatives can modulate inflammatory responses and interfere with signal transduction cascades relevant to chronic diseases.

The sulfonamide moiety, in particular, is well-documented for its broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, diuretics, and anticonvulsants, highlighting their versatility as pharmacological tools. The incorporation of additional functional groups into this core structure can lead to compounds with enhanced potency and selectivity. This makes 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide a valuable asset in the search for new therapeutic agents.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict the binding affinity and interaction patterns of 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide with potential targets. These simulations provide critical insights into how structural modifications can be optimized to improve pharmacological outcomes. By leveraging these tools, scientists can design more efficient synthetic routes and prioritize promising candidates for experimental validation.

The synthesis of 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these difficulties. Techniques such as multi-step organic synthesis combined with catalytic processes enable the efficient construction of intricate molecular frameworks. The ability to produce this compound in high purity is essential for downstream applications, including preclinical studies and industrial-scale production.

In conclusion, 4-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804723-44-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological relevance make it a compelling candidate for further exploration. As research continues to uncover new therapeutic applications, this compound holds promise for contributing to innovative treatment strategies across multiple disease areas.